4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: 4-(3-ethoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C17H17N5O/c1-2-23-12-7-5-6-11(10-12)15-20-16(18)21-17-19-13-8-3-4-9-14(13)22(15)17/h3-10,15H,2H2,1H3,(H3,18,19,20,21)
• InChI Key: MMXWODAPXGPOLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2N=C(NC3=NC4=CC=CC=C4N23)N
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol

Description

4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazinobenzimidazole family and has been found to exhibit promising biological activities. In

Mechanism of Action

The mechanism of action of 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is not fully understood. However, it has been suggested that this compound exerts its biological activities through the inhibition of various enzymes and proteins. For example, it has been found to inhibit the activity of DNA topoisomerase II, which is an important enzyme involved in DNA replication and transcription. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine have been extensively studied. This compound has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the replication of viruses. Furthermore, it has been shown to exhibit low toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine in lab experiments is its diverse range of biological activities. This compound can be used in various assays to investigate its potential use as a therapeutic agent or as a tool for detecting metal ions. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the investigation of 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine. One area of interest is the development of this compound as a therapeutic agent for the treatment of cancer. Further studies are needed to investigate the mechanism of action of this compound in cancer cells and to determine its efficacy in vivo. Additionally, this compound could be further investigated for its potential use as a fluorescent probe for the detection of metal ions. Finally, the synthesis of analogs of this compound could be explored to investigate their potential biological activities.

Synthesis Methods

The synthesis of 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine involves the reaction of 3-ethoxyaniline with 2-(4-fluorophenyl)-1H-benzo[d]imidazole-5-carbaldehyde in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through column chromatography. This synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

The potential applications of 4-(3-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine in scientific research are diverse. This compound has been found to exhibit antibacterial, antifungal, antiviral, and anticancer activities. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Furthermore, this compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases.